Cas no 1423025-07-3 (hexahydro-1H-pyrrolo[2,1-c][1,4]oxazine-3-carbonitrile)

• Product Name: hexahydro-1H-pyrrolo[2,1-c][1,4]oxazine-3-carbonitrile
• CAS No: 1423025-07-3
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD22628563
• CID: 4598053
• PubChem ID: 71868686
• Update Time: 2025-07-23

hexahydro-1H-pyrrolo[2,1-c][1,4]oxazine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• hexahydro-1H-pyrrolo[2,1-c][1,4]oxazine-3-carbonitrile
• hexahydro-1H-pyrrolo[2,1-c]morpholine-3-carbonitrile

• MDL： MFCD22628563
• Inchi： 1S/C8H12N2O/c9-4-8-5-10-3-1-2-7(10)6-11-8/h7-8H,1-3,5-6H2
• InChI Key： QTSMFXRROVYNJQ-UHFFFAOYSA-N
• SMILES： O1C(C#N)CN2CCCC2C1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 284.6±35.0 °C at 760 mmHg
• Flash Point: 125.9±25.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

hexahydro-1H-pyrrolo[2,1-c][1,4]oxazine-3-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on hexahydro-1H-pyrrolo[2,1-c][1,4]oxazine-3-carbonitrile

Comprehensive Overview of Hexahydro-1H-pyrrolo[2,1-c][1,4]oxazine-3-carbonitrile (CAS No. 1423025-07-3)

The compound hexahydro-1H-pyrrolo[2,1-c][1,4]oxazine-3-carbonitrile (CAS No. 1423025-07-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This bicyclic framework combines a pyrrolidine ring fused with an oxazine moiety, further functionalized by a carbonitrile group at the 3-position. Such structural complexity makes it a valuable scaffold for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

Researchers have explored the synthetic routes to hexahydro-1H-pyrrolo[2,1-c][1,4]oxazine-3-carbonitrile with emphasis on stereoselective methods, as the stereochemistry often influences biological activity. Recent publications highlight its role as a precursor for GABA receptor modulators and serotonin reuptake inhibitors, aligning with current trends in neuropharmacology. The compound's lipophilicity and hydrogen-bonding capacity, attributed to the oxazine and carbonitrile groups, enhance its blood-brain barrier permeability—a critical factor for CNS-targeted drugs.

In material science, derivatives of hexahydro-1H-pyrrolo[2,1-c][1,4]oxazine-3-carbonitrile have been investigated for their potential in organic electronics due to their electron-withdrawing properties. The carbonitrile group facilitates π-conjugation, making it relevant for OLEDs and photovoltaic materials. This dual applicability in life sciences and advanced materials underscores its interdisciplinary importance.

Analytical characterization of CAS No. 1423025-07-3 typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its stereochemistry and purity. Stability studies indicate that the compound is compatible with standard laboratory conditions, though storage under inert atmospheres is recommended for long-term preservation. Its solubility profile (moderate in polar aprotic solvents like DMSO) facilitates its use in high-throughput screening assays.

Environmental and safety assessments of hexahydro-1H-pyrrolo[2,1-c][1,4]oxazine-3-carbonitrile suggest low ecotoxicity, aligning with the pharmaceutical industry's push toward green chemistry. Computational studies predict favorable ADMET properties, further supporting its drug development potential. As the demand for novel heterocycles grows, this compound exemplifies how structural innovation can address challenges in precision medicine and sustainable materials.

Frequently asked questions about CAS No. 1423025-07-3 include inquiries about its synthetic scalability, patent status, and derivatization strategies. Recent patent filings reveal proprietary methods for its large-scale production, while open literature discusses catalytic asymmetric synthesis approaches. The compound's versatility continues to inspire collaborations between academia and industry, particularly in fragment-based drug design.

In summary, hexahydro-1H-pyrrolo[2,1-c][1,4]oxazine-3-carbonitrile represents a compelling case study in modern chemical innovation. Its balanced physicochemical properties, coupled with broad applicability, position it as a key player in next-generation therapeutics and functional materials. Ongoing research will likely uncover further utilities for this multifaceted scaffold.